Cas no 2172512-73-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172512-73-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6423041
• PubChem ID: 165517059
• Update Time: 2025-05-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpyrrolidine-3-carboxylic acid
• EN300-1515671
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]pyrrolidine-3-carboxylic acid
• 2172512-73-9

• Inchi： 1S/C25H28N2O6/c1-32-17(12-23(28)27-11-10-16(14-27)24(29)30)13-26-25(31)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： CVDDZUOOWLNZII-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N1CCC(C(=O)O)C1)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpyrrolidine-3-carboxylic acid (CAS No. 2172512-73-9)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpyrrolidine-3-carboxylic acid (CAS No. 2172512-73-9) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the pyrrolidine-3-carboxylic acid backbone, make it indispensable for researchers developing novel therapeutics and biomaterials.

The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild conditions, making it a preferred choice for peptide synthesis. The incorporation of a methoxybutanoyl moiety further enhances the compound's solubility and reactivity, addressing common challenges in peptide coupling reactions. With the growing demand for custom peptides and peptide-based drugs, this compound has garnered attention from both academic and industrial researchers.

Recent advancements in drug discovery and bioconjugation techniques have highlighted the importance of Fmoc-protected building blocks. For instance, the rise of mRNA therapeutics and targeted drug delivery systems has spurred interest in modified amino acids like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpyrrolidine-3-carboxylic acid. Its ability to introduce functional diversity into peptide chains makes it a valuable tool for designing biocompatible materials and precision medicines.

From a synthetic perspective, the compound's CAS No. 2172512-73-9 ensures precise identification in chemical databases, facilitating procurement and regulatory compliance. Researchers frequently search for Fmoc-amino acid derivatives with specific modifications, and this compound's methoxybutanoyl-pyrrolidine structure offers a balance between steric hindrance and reactivity. Such properties are critical for optimizing peptide yield and purity, which are key metrics in large-scale production.

In the context of green chemistry, the compound's efficient synthesis and minimal byproduct formation align with the industry's shift toward sustainable practices. Questions like "How to improve peptide coupling efficiency?" or "What are the best Fmoc-protected amino acids for SPPS?" are commonly encountered in forums and search engines, reflecting the compound's relevance. Additionally, its application in cryo-EM studies and protein engineering underscores its versatility beyond traditional peptide synthesis.

Looking ahead, the demand for 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpyrrolidine-3-carboxylic acid is expected to grow, driven by innovations in personalized medicine and biopharmaceuticals. Its role in enabling high-throughput screening and combinatorial chemistry further solidifies its position as a cornerstone in modern chemical research. For laboratories seeking reliable peptide synthesis reagents, this compound represents a blend of performance and adaptability.